4-(Semicarbazidosulfonyl)acetanilide

• CAS No.: 10396-14-2
• Molecular Formula: C9H12N4O4S
• Molecular Weight: 272.28 g/mol
• IUPAC Name: N-[4-[(carbamoylamino)sulfamoyl]phenyl]acetamide
• InChI: InChI=1S/C9H12N4O4S/c1-6(14)11-7-2-4-8(5-3-7)18(16,17)13-12-9(10)15/h2-5,13H,1H3,(H,11,14)(H3,10,12,15)
• InChI Key: XGEUCSQEBBTZKR-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)S(=O)(=O)NNC(=O)N

Description

4-(Semicarbazidosulfonyl)acetanilide is a chemical compound with the molecular formula C9H12N4O4S and a molecular weight of 272.284 g/mol . It is a derivative of acetanilide, which is known for its analgesic and antipyretic properties

Preparation Methods

The synthesis of 4-(Semicarbazidosulfonyl)acetanilide typically involves the reaction of acetanilide with semicarbazide and sulfonyl chloride under controlled conditions. The reaction is carried out in a suitable solvent, such as ethanol or methanol, and requires the use of a catalyst to facilitate the reaction. The product is then purified through recrystallization .

In industrial production, the process may be scaled up using larger reactors and more efficient purification techniques to ensure high yield and purity of the final product. The reaction conditions, such as temperature, pressure, and concentration of reactants, are optimized to achieve the desired outcome.

Chemical Reactions Analysis

4-(Semicarbazidosulfonyl)acetanilide undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate, leading to the formation of sulfonyl derivatives.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride, resulting in the formation of amine derivatives.

Substitution: Nucleophilic substitution reactions can occur with halogenated compounds, leading to the formation of substituted acetanilide derivatives.

Common reagents and conditions used in these reactions include acidic or basic catalysts, appropriate solvents, and controlled temperatures. The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

4-(Semicarbazidosulfonyl)acetanilide has several scientific research applications, including:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds and as a reagent in analytical chemistry.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases, including its role as an analgesic and antipyretic.

Industry: It is used in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 4-(Semicarbazidosulfonyl)acetanilide involves its interaction with specific molecular targets and pathways. It is believed to exert its effects by inhibiting certain enzymes or receptors involved in the biochemical pathways of pain and inflammation . The exact molecular targets and pathways are still under investigation, but it is known to modulate the activity of key proteins and enzymes.

Comparison with Similar Compounds

4-(Semicarbazidosulfonyl)acetanilide can be compared with other similar compounds, such as:

Acetanilide: Known for its analgesic and antipyretic properties, acetanilide is a simpler compound with a similar core structure.

Phenacetin: Another analgesic and antipyretic compound, phenacetin has a similar structure but different substituents, leading to variations in its biological activity.

p-Acetanisidide: This compound has similar chemical properties but different substituents, affecting its reactivity and applications.

The uniqueness of this compound lies in its specific substituents, which confer distinct chemical and biological properties, making it a valuable compound for research and industrial applications.